9-[(3-chlorophenyl)methyl]-5-methyl-3-phenyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione

• IUPAC Name: 5-[(3-chlorophenyl)methyl]-1-methyl-8-phenylpurino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C20H15ClN6O2/c1-25-18-15(17(28)22-20(25)29)26(11-12-6-5-9-14(21)10-12)19-24-23-16(27(18)19)13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,22,28,29)
• InChI Key: SCFYLJVMMMUIGK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C3=NN=C(N23)C4=CC=CC=C4)CC5=CC(=CC=C5)Cl
• Molecular Formula: C20H15ClN6O2
• Molecular Weight: 406.8 g/mol
• CAS No.: 921856-28-2

Description

The compound 9-[(3-chlorophenyl)methyl]-5-methyl-3-phenyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione is a fused heterocyclic derivative featuring a triazolopurine-dione core. Structural characterization of such compounds often employs X-ray crystallography refined via programs like SHELX .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Driven Comparisons

Compound A : 9-[(3-Chlorophenyl)methyl]-5-methyl-3-(4-methylphenyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione

• Structural Difference : The phenyl group at position 3 in the target compound is replaced with a 4-methylphenyl group in Compound A .
• Impact: Lipophilicity: The methyl group increases logP (predicted +0.3 units), enhancing membrane permeability but reducing aqueous solubility. Electronic Effects: The electron-donating methyl group may alter binding interactions in enzymatic pockets compared to the unsubstituted phenyl.

Compound B : 5-Amino-3-hydroxy-1H-pyrazol-1-yl)(2,4-diamino-3-cyanothiophene-5-yl)methanone (7a)

• Structural Difference : A pyrazole-thiophene hybrid () vs. the triazolopurine-dione core of the target compound.
• Impact: Heterocyclic Core: The pyrazole-thiophene system lacks the fused purine-dione scaffold, likely resulting in distinct electronic profiles and binding modes.

Key Observations :

• Chlorinated aromatics (target compound) exhibit higher logP than methylated analogs (Compound A), aligning with the increased hydrophobicity of Cl over CH3.
• The triazolopurine-dione core may confer greater target selectivity compared to pyrazole-thiophene systems (Compound B), as purine analogs often mimic nucleotide interactions.

Structural and Crystallographic Insights

The SHELX software suite has been instrumental in resolving the crystal structures of small-molecule triazolopurine derivatives . For the target compound, SHELX-refined data would clarify:

• Conformational Flexibility : The 3-chlorophenylmethyl group may adopt a specific orientation due to steric clashes with the purine-dione core.
• Intermolecular Interactions: Halogen bonds (C–Cl···O/N) could stabilize crystal packing, a feature less pronounced in non-chlorinated analogs.